Cas no 142173-08-8 (4,5-dihydroblumenol A)

• Product Name: 4,5-dihydroblumenol A
• CAS No: 142173-08-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 2034930
• PubChem ID: 71344200
• Update Time: 2025-04-21

4,5-dihydroblumenol A Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydroblumenol A
• 6,9-Dihydroxymegastigm-7-en-3-one
• 4-hydroxy-4-(3-hydroxybut-1-enyl)-3,3,5-trimethylcyclohexan-1-one
• DTXSID80770673
• 4-Hydroxy-4-(3-hydroxybut-1-en-1-yl)-3,3,5-trimethylcyclohexan-1-one
• 142173-08-8
• (5-chloro-2-hydroxybenzylidene)-Malononitrile
• CHEBI:138758
• 4-Hydroxy-4-[(E)-3-hydroxybut-1-enyl]-3,3,5-trimethylcyclohexan-1-one

• Inchi： 1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-6,9-10,14,16H,7-8H2,1-4H3
• InChI Key： IHDJYDVWNNFPHR-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)O)C(C)CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids